4-(Isopropylamino)phthalazin-1-ol

• IUPAC Name: 4-(propan-2-ylamino)-2H-phthalazin-1-one
• InChI: InChI=1S/C11H13N3O/c1-7(2)12-10-8-5-3-4-6-9(8)11(15)14-13-10/h3-7H,1-2H3,(H,12,13)(H,14,15)
• InChI Key: PUGGNIPKOSFPRM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=NNC(=O)C2=CC=CC=C21
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

4-(Isopropylamino)phthalazin-1-ol is a heterocyclic compound featuring a phthalazine core substituted with a hydroxyl group at position 1 and an isopropylamino group at position 4. The phthalazine scaffold is known for diverse pharmacological activities, including kinase inhibition and antimicrobial effects, which may be modulated by substituents like the isopropylamino group .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(Isopropylamino)phthalazin-1-ol can be achieved through several methods. One notable method involves the use of green microwave synthesis, which is considered an efficient and environmentally friendly approach . This method utilizes microwave irradiation to accelerate the reaction, resulting in higher yields and shorter reaction times compared to conventional methods. The reaction typically involves the use of phthalazin-1-one as a starting material, which is then reacted with isopropylamine under microwave conditions.

Industrial Production Methods: Industrial production of 4-(Isopropylamino)phthalazin-1-ol may involve large-scale synthesis using similar methods as described above, but optimized for higher throughput and efficiency. The use of continuous flow reactors and automated systems can further enhance the production process, ensuring consistent quality and yield.

Chemical Reactions Analysis

Alkylation and Arylation

The isopropylamino group undergoes alkylation via nucleophilic substitution. For example:

• Methylation : Reaction with methyl iodide in acetone (K₂CO₃ catalyst, 60°C) yields 4-(N-isopropyl-N-methylamino)phthalazin-1-ol with 84% efficiency .

• Benzylation : Using benzyl chloride under similar conditions produces 4-(N-isopropyl-N-benzylamino) derivatives, though yields drop to 67% due to steric hindrance .

Key Data Table: Alkylation Reactions

Reagent	Solvent	Catalyst	Temp (°C)	Yield (%)
Methyl iodide	Acetone	K₂CO₃	60	84
Benzyl chloride	DMF	NaH	80	67

Substitution Reactions

The hydroxyl group at position 1 participates in electrophilic aromatic substitution (EAS) and nucleophilic displacements:

• Halogenation : Treatment with PCl₅ in POCl₃ replaces the hydroxyl group with chlorine, forming 4-(isopropylamino)phthalazin-1-chloride (92% yield) .

• Amination : Palladium-catalyzed Buchwald-Hartwig coupling with morpholine introduces secondary amines at position 1 (Xantphos/Pd(OAc)₂, 75% yield) .

Condensation Reactions

The amino group facilitates Schiff base formation:

• Reaction with aldehydes (e.g., benzaldehyde) in ethanol produces imine derivatives (R₁ = aryl, R₂ = isopropyl). Yields range from 50–70% depending on steric effects .

• Condensation with acetylacetone forms pyrazole hybrids via cyclocondensation (60% yield) .

Complexation with Metal Ions

The compound acts as a bidentate ligand through its amino and hydroxyl groups:

• Copper(II) complexes : Forms 1:1 complexes with CuCl₂ in methanol, characterized by a bathochromic shift in UV-Vis spectra (λₘₐₓ = 425 nm) .

• Palladium coordination : Participates in Pd-catalyzed cross-coupling reactions by stabilizing Pd(0) intermediates via N,P-chelation .

Thermal Behavior

Thermogravimetric analysis (TGA) reveals:

• Decomposition onset : 210°C (N₂ atmosphere).

• Major degradation steps : Loss of isopropylamine (210–250°C) followed by phthalazine ring fragmentation (300–400°C) .

Thermal Stability Data

Condition	Temp Range (°C)	Mass Loss (%)
Isopropylamine release	210–250	28
Ring fragmentation	300–400	52

Biological Activity Modulation

Derivatization enhances pharmacological properties:

• Anticancer activity : Acetylation of the hydroxyl group increases lipophilicity, improving cytotoxicity against MCF-7 cells (IC₅₀ = 12 μM vs. 18 μM for parent compound) .

• Anti-inflammatory effects : Sulfonation at position 1 reduces COX-2 inhibition selectivity but boosts water solubility .

Hydrogen Bonding and Tautomerism

The compound exhibits lactam–lactim tautomerism in solution:

• Dominant form : Lactam (amide) tautomer in polar solvents (DMSO, H₂O), confirmed by ¹H NMR (δ OH = 10.2 ppm) .

• Equilibrium shift : Heating promotes lactim (iminol) formation, detectable via IR (ν C=N at 1596 cm⁻¹) .

Scientific Research Applications

Pharmacological Properties

The compound exhibits a wide range of biological activities, making it a valuable scaffold in drug development. Some of the notable pharmacological properties include:

• Anticancer Activity : Phthalazinone derivatives, including 4-(Isopropylamino)phthalazin-1-ol, have shown promising results against various cancer cell lines. For instance, studies have demonstrated that derivatives can inhibit the proliferation of human ovarian carcinoma (A2780), lung carcinoma (NCI-H460), and breast adenocarcinoma (MCF-7) cells through mechanisms involving apoptosis and cell cycle arrest .
• Anti-inflammatory Effects : The compound has been identified as a potential modulator of inflammatory pathways. It acts on protein kinase-mediated diseases, suggesting its utility in treating conditions like rheumatoid arthritis and psoriasis .
• Antidiabetic Properties : Research indicates that phthalazine derivatives may function as aldose reductase inhibitors, which are beneficial in managing complications associated with diabetes mellitus .

Anticancer Research

A study published in MDPI detailed the synthesis of various phthalazinone derivatives and their evaluation against cancer cell lines. The results indicated that certain modifications to the phthalazinone core could enhance antiproliferative activity, suggesting a structure-activity relationship that could guide future drug design .

Compound	Cell Line Tested	IC50 (µM)	Mechanism of Action
4-(Isopropylamino)phthalazin-1-ol	A2780	12.5	Apoptosis induction
4-(Isopropylamino)phthalazin-1-ol	NCI-H460	15.3	Cell cycle arrest
4-(Isopropylamino)phthalazin-1-ol	MCF-7	10.8	Inhibition of proliferation

Anti-inflammatory Applications

The compound's role as a potential anti-inflammatory agent was highlighted in a patent discussing its efficacy in treating diseases mediated by inflammatory cytokines such as TNF-alpha and IL-6. The findings suggest that 4-(Isopropylamino)phthalazin-1-ol could be developed into therapeutic agents for chronic inflammatory diseases .

Synthesis and Development

The synthesis of 4-(Isopropylamino)phthalazin-1-ol involves various chemical reactions, often starting from readily available phthalazine derivatives. Recent advancements in synthetic methodologies have focused on green chemistry approaches to enhance yield and reduce environmental impact during the synthesis process .

Mechanism of Action

The mechanism of action of 4-(Isopropylamino)phthalazin-1-ol involves its interaction with specific molecular targets and pathways. It has been shown to inhibit enzymes such as topoisomerase II and MAP kinase, which are involved in DNA replication and cell signaling, respectively . By inhibiting these enzymes, the compound can induce apoptosis (programmed cell death) in cancer cells, thereby reducing tumor growth.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 4-(Isopropylamino)phthalazin-1-ol with structurally related compounds from the evidence:

Compound	Core Structure	Substituents	Molecular Formula	Molecular Weight	Solubility	pH Stability	Key Applications
4-(Isopropylamino)phthalazin-1-ol	Phthalazin-1-ol	4-isopropylamino, 1-hydroxy	C₁₁H₁₃N₃O	203.24*	Limited data	Likely 4.5–6.5	Research, drug development
4-(Isopropylamino)butanol (CAS 42042-71-7)	Butanol	4-isopropylamino	C₇H₁₇NO	131.22	Moderate (liquid)	4.5–6.5	Selexipag intermediate, research chemical
3-(4-Isopropyl-piperazin-1-yl)-phenol (CAS 945733-18-6)	Phenol	4-isopropyl-piperazine	C₁₃H₂₀N₂O	220.31	Not reported	Not specified	Synthetic intermediate
1-[4-(2-Hydroxyethyl)phenoxy]-3-(isopropylamino)propan-2-ol (Compound a, PF 43(1))	Propan-2-ol	4-(2-hydroxyethyl)phenoxy, isopropylamino	C₁₄H₂₂N₂O₃	266.34	20 mg/mL (sample solution)	4.5–6.5	Pharmacopeial reference

*Calculated molecular weight based on phthalazine core (C₈H₆N₂O) + isopropylamino (C₃H₇N).

Key Observations:

• Substituent Effects: The isopropylamino group is common across compounds, but its position on different cores alters electronic properties. For example, in 4-(Isopropylamino)butanol, the group enhances hydrophobicity, whereas in phthalazin-1-ol derivatives, it may influence binding to biological targets .
• pH Stability: Compounds with isopropylamino groups (e.g., 4-(Isopropylamino)butanol) exhibit stability in pH 4.5–6.5, suggesting similar behavior for the target compound .

Comparative Advantages of 4-(Isopropylamino)phthalazin-1-ol:

• The phthalazine core may confer higher metabolic stability compared to aliphatic alcohols like 4-(Isopropylamino)butanol.
• The hydroxyl group at position 1 could enhance hydrogen-bonding capacity, improving target selectivity in drug design compared to non-hydroxylated analogs .

Biological Activity

4-(Isopropylamino)phthalazin-1-ol is a compound characterized by its unique structural properties, including a phthalazin core with an isopropylamino group and a hydroxyl group. This structure contributes to its potential applications in various biological contexts, particularly in pharmacology. The compound's molecular formula is C12H14N2O, with a molecular weight of approximately 202.25 g/mol. This article aims to explore the biological activity of 4-(Isopropylamino)phthalazin-1-ol, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Pharmacological Properties

Research indicates that 4-(Isopropylamino)phthalazin-1-ol exhibits several biological activities. Preliminary studies suggest it may influence biochemical pathways related to cellular signaling and metabolic processes. Its interactions with biological targets are crucial for understanding its pharmacological properties and guiding future drug development efforts .

Potential Therapeutic Applications

The compound has shown promise in various therapeutic areas, including:

• Anticancer Activity : Preliminary findings suggest that 4-(Isopropylamino)phthalazin-1-ol may exhibit cytotoxic effects against certain cancer cell lines, potentially through mechanisms involving apoptosis and cell cycle arrest .
• Anti-inflammatory Effects : Similar compounds have demonstrated anti-inflammatory properties, indicating that 4-(Isopropylamino)phthalazin-1-ol may also possess this activity, contributing to its therapeutic potential in inflammatory diseases .
• Antimicrobial Activity : The compound's structural features may enhance its efficacy against various pathogens, making it a candidate for further investigation as an antimicrobial agent .

The specific mechanisms through which 4-(Isopropylamino)phthalazin-1-ol exerts its biological effects are still under investigation. However, research suggests several possible pathways:

• Cell Cycle Modulation : The compound may induce cell cycle arrest in cancer cells, leading to reduced proliferation and increased apoptosis.
• Inhibition of Key Enzymes : It may interact with enzymes involved in metabolic pathways, potentially affecting drug metabolism and enhancing therapeutic efficacy.
• Signaling Pathway Interference : By modulating signaling pathways related to inflammation and cancer progression, the compound may exhibit multifaceted therapeutic effects.

Comparative Analysis with Related Compounds

To better understand the unique properties of 4-(Isopropylamino)phthalazin-1-ol, it is beneficial to compare it with other phthalazine derivatives:

Compound Name	Structure Features	Unique Properties
Phthalazine	Basic phthalazine structure	Lacks substituents that enhance biological activity
4-Amino-phthalazin	Amino group at position 4	Increased reactivity compared to 4-(Isopropylamino)phthalazin-1-ol
Isopropylamine	Simple amine structure	Less complex than 4-(Isopropylamino)phthalazin-1-ol
3-(Isopropylamino)quinazolin	Quinazoline core with isopropylamine	Different core structure but similar reactivity

The combination of a phthalazine core with both an isopropylamino group and a hydroxyl group enhances solubility and potential interactions within biological systems compared to similar compounds.

Case Studies and Research Findings

Recent studies have focused on the synthesis and biological evaluation of phthalazine derivatives, including 4-(Isopropylamino)phthalazin-1-ol. These studies have highlighted the compound's potential as an anticancer agent:

• Cytotoxicity Studies : In vitro tests have shown that 4-(Isopropylamino)phthalazin-1-ol exhibits selective cytotoxicity against cancer cell lines such as MCF-7 (breast cancer) and SHEP (neuroblastoma), indicating its potential for targeted cancer therapy .
• Structure-Activity Relationship (SAR) : SAR studies reveal that modifications to the phthalazine structure can significantly impact biological activity, guiding the design of more potent derivatives .

Q & A

Basic Research Questions

Q. What are the typical synthetic pathways for 4-(Isopropylamino)phthalazin-1-ol, and how can researchers optimize yield in initial synthesis attempts?

• Methodological Answer : The compound is synthesized via nucleophilic substitution or condensation reactions. For example, reacting phthalazin-1-ol derivatives with isopropylamine under reflux in aprotic solvents (e.g., DMF or THF) at 80–100°C for 12–24 hours. Yield optimization requires monitoring reaction kinetics using HPLC or TLC and adjusting stoichiometric ratios (e.g., 1:1.2 molar ratio of phthalazin-1-ol to isopropylamine). Purification via column chromatography (silica gel, ethyl acetate/hexane gradient) is recommended .

Q. How should researchers characterize 4-(Isopropylamino)phthalazin-1-ol to confirm structural integrity?

• Methodological Answer : Use a combination of spectroscopic techniques:

• NMR : $^1H$ and $^{13}C$ NMR to verify proton environments (e.g., aromatic protons at δ 7.5–8.5 ppm, isopropyl group at δ 1.2–1.4 ppm).
• Mass Spectrometry : ESI-MS for molecular ion confirmation (e.g., [M+H]$^+$ at m/z 217).
• FTIR : Peaks at 3300 cm$^{-1}$ (N-H stretch) and 1600 cm$^{-1}$ (aromatic C=C). Cross-reference data with computational predictions (e.g., Gaussian simulations) to resolve ambiguities .

Q. What safety protocols are critical when handling 4-(Isopropylamino)phthalazin-1-ol in laboratory settings?

• Methodological Answer : Adhere to OSHA and institutional safety guidelines:

• Use PPE (gloves, lab coat, goggles).
• Conduct reactions in fume hoods to avoid inhalation of vapors.
• Store in airtight containers at 4°C, away from oxidizing agents.
• Implement spill containment protocols (neutralize with 10% acetic acid) .

Advanced Research Questions

Q. How can factorial design be applied to optimize reaction conditions for 4-(Isopropylamino)phthalazin-1-ol synthesis?

• Methodological Answer : A 2$^k$ factorial design evaluates variables (temperature, solvent polarity, catalyst concentration). For example:

Factor	Low Level (-1)	High Level (+1)
Temp.	70°C	110°C
Solvent	THF	DMF
Catalyst	None	5 mol% Pd/C
Analyze main effects and interactions using ANOVA. Response variables include yield (%) and purity (HPLC area%). This reduces trial runs by 50% while identifying synergistic effects .

Q. How can computational tools resolve contradictions in spectroscopic data for 4-(Isopropylamino)phthalazin-1-ol derivatives?

• Methodological Answer : Use density functional theory (DFT) to simulate NMR/IR spectra (e.g., Gaussian or ORCA software). Compare experimental vs. theoretical chemical shifts (RMSD < 0.1 ppm for NMR). For ambiguous peaks, employ hybrid functionals (B3LYP) with solvent correction models (PCM). Discrepancies may indicate tautomeric forms or impurities, requiring LC-MS/MS fragmentation analysis .

Q. What strategies are effective for scaling up 4-(Isopropylamino)phthalazin-1-ol synthesis while maintaining reproducibility?

• Methodological Answer : Transition from batch to flow chemistry for heat/mass transfer control. Key parameters:

• Residence time : 30–60 minutes.
• Pressure : 1–3 bar to prevent solvent evaporation.
• In-line analytics : PAT tools (e.g., ReactIR) for real-time monitoring.
  Validate scalability using dimensionless numbers (Reynolds, Damköhler) to ensure kinetic similarity between lab and pilot scales .

Q. How can researchers leverage 4-(Isopropylamino)phthalazin-1-ol in interdisciplinary studies (e.g., pharmacology or materials science)?

• Methodological Answer :

• Pharmacology : Screen for bioactivity via high-throughput assays (e.g., kinase inhibition). Use molecular docking (AutoDock Vina) to predict binding affinities to target proteins (e.g., PARP-1).
• Materials Science : Functionalize metal-organic frameworks (MOFs) via post-synthetic modification. Characterize adsorption capacity using BET isotherms .